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Compound of Interest

Compound Name: Butyric--d4 Acid

Cat. No.: B582203 Get Quote

This technical guide is designed for researchers, scientists, and professionals in drug

development who utilize Butyric-d4 Acid. It provides a comprehensive overview of the data

typically found in a Certificate of Analysis (CoA), details on analytical methodologies, and a

workflow for the qualification of this isotopically labeled compound. It is important to note that

"Butyric-d4 Acid" can refer to several isomers depending on the position of the deuterium

atoms. This guide will address the specifications for commonly available isotopologues.

Data Presentation: Comparative Specifications
The following tables summarize the typical specifications for different commercially available

deuterated isomers of butyric acid. These values are compiled from various supplier data

sheets and represent common quality control parameters.

Table 1: Specifications for Butyric-2,2,3,3-d4 Acid
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Parameter Specification

Chemical Formula C₄D₄H₄O₂

Molecular Weight 92.13 g/mol

CAS Number 1219794-99-6

Appearance Colorless to pale yellow liquid

Chemical Purity (by GC) ≥98%

Isotopic Purity (D) ≥98 atom % D

Water Content (by Karl Fischer) ≤0.5%

Refractive Index Report value

Table 2: Specifications for Butyric-4,4,4-d3 Acid

Parameter Specification

Chemical Formula C₄D₃H₅O₂

Molecular Weight 91.12 g/mol [1]

CAS Number 36789-14-7[1]

Appearance Colorless liquid

Chemical Purity (by GC) ≥99%[1]

Isotopic Purity (D) ≥98 atom % D[1]

Water Content (by Karl Fischer) Report value

Refractive Index Report value

Experimental Protocols
Detailed methodologies for the key analytical tests cited in the Certificate of Analysis are

provided below.
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Determination of Chemical Purity by Gas
Chromatography (GC)
This method is used to determine the chemical purity of Butyric-d4 Acid and to identify and

quantify any impurities.

Principle: Gas chromatography separates volatile compounds in a mixture. The sample is

vaporized and injected into a chromatographic column. The compounds are separated based

on their differential partitioning between a stationary phase coated on the column and a mobile

gas phase. A detector measures the quantity of the compounds as they elute from the column.

Instrumentation:

Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).

Column: A non-polar capillary column, such as a DB-1 or equivalent (30 m x 0.25 mm ID,

0.25 µm film thickness).

Carrier Gas: Helium or Nitrogen, at a constant flow rate.

Injector: Split/splitless injector.

Procedure:

Sample Preparation: Prepare a solution of Butyric-d4 Acid in a suitable solvent (e.g.,

methylene chloride) at a concentration of approximately 1 mg/mL.

Instrument Setup:

Set the injector temperature to 250°C.

Set the detector temperature to 300°C.

Set the oven temperature program: Initial temperature of 50°C, hold for 2 minutes, then

ramp to 250°C at a rate of 10°C/minute, and hold for 5 minutes.

Injection: Inject 1 µL of the prepared sample into the GC.
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Data Analysis: The purity is calculated by dividing the peak area of the Butyric-d4 Acid by the

total area of all peaks in the chromatogram, expressed as a percentage.

Determination of Water Content by Karl Fischer Titration
This method is employed to determine the water content in the Butyric-d4 Acid sample.

Principle: The Karl Fischer titration is a specific method for water determination. It is based on a

chemical reaction between water, iodine, sulfur dioxide, a base, and an alcohol. The endpoint is

detected potentiometrically.

Instrumentation:

Karl Fischer Titrator: Volumetric or coulometric titrator.

Titration Vessel: A sealed vessel to prevent atmospheric moisture contamination.

Reagents: Karl Fischer reagent (titrant) and a suitable solvent (e.g., methanol or a

specialized solvent for organic acids).

Procedure:

Instrument Preparation: The titrator is prepared and the solvent is pre-titrated to a dry

endpoint to eliminate any residual water.

Sample Introduction: A precisely weighed amount of the Butyric-d4 Acid sample is injected

into the titration vessel.

Titration: The sample is titrated with the Karl Fischer reagent until the endpoint is reached.

Calculation: The water content is calculated automatically by the instrument based on the

amount of titrant consumed and the weight of the sample. For organic acids, buffering of the

solvent may be necessary to maintain an optimal pH range (pH 4-8) for the reaction.[2]

Mandatory Visualization
The following diagrams illustrate key workflows and logical relationships relevant to the

analysis and use of Butyric-d4 Acid.
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Caption: Workflow for the verification and qualification of Butyric-d4 Acid.
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Caption: Logical relationship between Butyric-d4 Acid and its specific isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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